![molecular formula C19H15NO3 B075394 2-(N-Phenylcarbamoyl)-3-naphthyl acetate CAS No. 1163-67-3](/img/structure/B75394.png)
2-(N-Phenylcarbamoyl)-3-naphthyl acetate
Overview
Description
Synthesis Analysis : The synthesis of related compounds like methyl 2-((3R,4R)-3-(naphthalen-1-yl)-4-(phenylsulfonyl) isoxazolidin-2-yl) acetate and 2-Methyl-3-[(2-methylphenyl)carbamoyl]phenyl acetate involves detailed organic synthesis routes, characterized by various spectroscopic techniques including XRD, FT-IR, UV-Vis, and NMR (Gültekin et al., 2020); (Yaman et al., 2019).
Molecular Structure Analysis : The molecular structures of similar compounds are determined using crystallography, showcasing their conformations and intermolecular interactions, often involving hydrogen bonding and different conformations in their asymmetric units (Yaman et al., 2019); (Özer et al., 2009).
Chemical Reactions and Properties : The chemical properties of related compounds involve their reactivity and the conditions under which they undergo transformations, such as cyclization reactions and their electrophilic and nucleophilic nature assessed through theoretical computations (Gültekin et al., 2020); (King et al., 2013).
Physical Properties Analysis : The physical properties such as crystal structures, melting points, and solubility are integral to understanding the behavior of compounds like 2-(N-Phenylcarbamoyl)-3-naphthyl acetate. These properties can be explored through X-ray diffraction and spectroscopic methods to determine molecular conformations and crystal packing (Yaman et al., 2019); (Şahin et al., 2014).
Chemical Properties Analysis : The reactivity, stability under different conditions, and interactions with other chemicals define the chemical properties of compounds like this compound. These can be studied through experimental and theoretical methods to understand their behavior in chemical reactions and their environmental stability (Gültekin et al., 2020); (King et al., 2013).
Scientific Research Applications
Histochemical Demonstration of Esterases
2-Naphthyl acetate, a structurally similar compound to 2-(N-Phenylcarbamoyl)-3-naphthyl acetate, has been utilized in histochemical studies for demonstrating esterase activity. It acts as a substrate for esterases, and its hydrolysis reveals enzymatic activity in various tissues. Such methods are valuable for understanding tissue-specific enzymatic processes and reactions (Pearson & Defendi, 1957).
Biotransformations in Plant Tubers
Research has shown the hydrolysis of naphthyl acetates, which are structurally similar to this compound, using plant tubers such as potatoes and topinambur (artichoke). This process results in the production of alcohols, which are then oxygenated to ketones. Such studies highlight the potential of using plant tubers in biotransformation processes (Mironowicz, 1998).
Chemiluminescent Assays in Biochemistry
2-Naphthyl acetate, closely related to this compound, has been employed as a pro-enhancer in chemiluminescent assays for studying cholinesterase activity. It enhances chemiluminescence in a luminol-H2O2-horseradish peroxidase reaction, providing a valuable tool for biochemical studies involving cholinesterase and related enzymes (Díaz et al., 1995).
Reactions in Organic Chemistry
In organic chemistry, naphthyl acetate compounds, similar to this compound, have been studied for their reactivity in electron-transfer reactions. These studies provide insights into the mechanisms of such reactions and the potential applications of naphthyl acetates in synthetic organic chemistry (Tsujimoto et al., 1983).
Histochemical Techniques for Enzyme Demonstration
Another application is in the development of histochemical techniques for demonstrating tissue oxidase activity. Complex naphthols and related compounds are used as reagents for revealing enzyme activity in tissues, aiding in biochemical and histological studies (Burstone, 1959).
Mechanism of Action
Biochemical Pathways
Naphthol AS Acetate is involved in complex biochemical pathways . It is known to play a role in the metabolism of xenobiotics by cytochrome P450 enzymes . .
Result of Action
It is known that the compound has a role in the preparation of some azo dyes
Action Environment
Environmental factors can influence the action, efficacy, and stability of Naphthol AS Acetate . .
Biochemical Analysis
Biochemical Properties
Naphthol AS Acetate plays a significant role in biochemical reactions. It has been used to study non-specific esterases in plant cells, employing the histochemical substrate . The compound interacts with enzymes such as esterases, where it serves as a substrate. The hydrolyzed substrate then couples with diazonium salt in spectrophotometric procedures .
Cellular Effects
It has been used in the treatment of lymphocytic leukemia cells in vitro, suggesting potential cellular impacts .
Molecular Mechanism
It is known to inhibit enzyme activity, which may influence gene expression and other cellular processes .
properties
IUPAC Name |
[3-(phenylcarbamoyl)naphthalen-2-yl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO3/c1-13(21)23-18-12-15-8-6-5-7-14(15)11-17(18)19(22)20-16-9-3-2-4-10-16/h2-12H,1H3,(H,20,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVJGNNYDVQYHEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC2=CC=CC=C2C=C1C(=O)NC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00151344 | |
Record name | 2-(N-Phenylcarbamoyl)-3-naphthyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00151344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1163-67-3 | |
Record name | 3-(Acetyloxy)-N-phenyl-2-naphthalenecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1163-67-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-Acetoxy-2-naphthanilide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001163673 | |
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Record name | 1163-67-3 | |
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Record name | 2-(N-Phenylcarbamoyl)-3-naphthyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00151344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(N-phenylcarbamoyl)-3-naphthyl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.280 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-ACETOXY-2-NAPHTHANILIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UW36K5EES8 | |
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